Cas no 88960-55-8 (Isoquinoline, 3-ethyl-3,4-dihydro-1,3-dimethyl-)

• Product Name: Isoquinoline, 3-ethyl-3,4-dihydro-1,3-dimethyl-
• CAS No: 88960-55-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 618158
• PubChem ID: 3727846
• Update Time: 2025-04-19

Isoquinoline, 3-ethyl-3,4-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-ethyl-3,4-dihydro-1,3-dimethyl-
• 3-ethyl-1,3-dimethyl-4H-isoquinoline
• 3-ethyl-1,3-dimethyl-3,4-dihydroisoquinoline
• 88960-55-8
• DTXSID60395601
• AKOS022103361

• Inchi： 1S/C13H17N/c1-4-13(3)9-11-7-5-6-8-12(11)10(2)14-13/h5-8H,4,9H2,1-3H3
• InChI Key： WCZULFIGZWKRAE-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C=CC=CC=2CC1(C)CC

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.4Ų